Cas no 81291-61-4 (Pentanethioic acid, S-butyl ester)

• Product Name: Pentanethioic acid, S-butyl ester
• CAS No: 81291-61-4
• MF: C₉H₁₈OS
• MW: 174.303621768951
• CID: 704191
• PubChem ID: 12911237
• Update Time: 2025-04-19

Pentanethioic acid, S-butyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanethioic acid, S-butyl ester
• S-butyl pentanethioate
• DTXSID90512768
• 81291-61-4

• Inchi： 1S/C9H18OS/c1-3-5-7-9(10)11-8-6-4-2/h3-8H2,1-2H3
• InChI Key： BIZKYHSPNIBTKQ-UHFFFAOYSA-N
• SMILES： S(C(CCCC)=O)CCCC

Computed Properties

• Exact Mass: 174.10783637g/mol
• Monoisotopic Mass: 174.10783637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 7
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 42.4Ų